Cas no 67038-62-4 ({(2-iodocyclohexyl)oxymethyl}benzene, Mixture of diastereomers)

• Product Name: {(2-iodocyclohexyl)oxymethyl}benzene, Mixture of diastereomers
• CAS No: 67038-62-4
• MF: C₁₃H₁₇IO
• MW: 316.177956342697
• CID: 5712932
• PubChem ID: 12422904
• Update Time: 2025-10-31

{(2-iodocyclohexyl)oxymethyl}benzene, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• {[(2-iodocyclohexyl)oxy]methyl}benzene
• EN300-1134880
• 67038-62-4
• Benzene, [[(2-iodocyclohexyl)oxy]methyl]-
• {(2-iodocyclohexyl)oxymethyl}benzene, Mixture of diastereomers

• Inchi： 1S/C13H17IO/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10H2
• InChI Key： QVNKXHYZMIFDCQ-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 316.03241g/mol
• Monoisotopic Mass: 316.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 148 °C(Press: 1 Torr)

Additional information on {(2-iodocyclohexyl)oxymethyl}benzene, Mixture of diastereomers

Compound Introduction: CAS No 67038-62-4 and {(2-iodocyclohexyl)oxymethyl}benzene, Mixture of diastereomers

The compound identified by CAS No 67038-62-4 and the product named {(2-iodocyclohexyl)oxymethyl}benzene, Mixture of diastereomers represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical research. This mixture of diastereomers is a unique chemical entity that has garnered attention due to its structural complexity and potential applications in synthetic chemistry and medicinal chemistry.

In the context of modern chemical research, the significance of this compound lies in its versatile utility as a building block for more complex molecules. The presence of both an iodine substituent and an oxymethyl group in the cyclohexyl backbone introduces a rich palette of reactivity that can be exploited for various synthetic transformations. This makes it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

The {(2-iodocyclohexyl)oxymethyl}benzene structure is particularly intriguing because it combines the stability of a cyclohexane ring with the reactivity of an iodine atom and an alkoxy group. The mixture of diastereomers adds another layer of complexity, as each diastereomer can exhibit distinct chemical properties due to differences in their spatial arrangement. This characteristic is particularly relevant in pharmaceutical applications, where stereochemistry plays a crucial role in the efficacy and safety of drug candidates.

Recent advancements in synthetic methodologies have highlighted the importance of such versatile intermediates like CAS No 67038-62-4. For instance, transition metal-catalyzed cross-coupling reactions have been extensively used to functionalize this compound, leading to the synthesis of novel heterocyclic compounds and biologically active molecules. These reactions often proceed with high selectivity and yield, making them ideal for industrial-scale production.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for drug development. Researchers have been exploring its utility in synthesizing kinase inhibitors, which are critical in treating various diseases, including cancer. The iodine atom on the cyclohexyl ring can be readily displaced by nucleophiles, allowing for the introduction of diverse functional groups that are essential for drug-like properties.

Moreover, the {(2-iodocyclohexyl)oxymethyl}benzene mixture has found applications in materials science, particularly in the synthesis of organic electronic materials. The ability to fine-tune the electronic properties of these materials by manipulating their molecular structure has led to significant advancements in fields such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The unique combination of electronic and steric effects inherent in this compound makes it an attractive candidate for such applications.

In conclusion, the compound identified by CAS No 67038-62-4 and named {(2-iodocyclohexyl)oxymethyl}benzene, Mixture of diastereomers represents a cornerstone in modern chemical research. Its structural features and reactivity make it an indispensable tool for synthetic chemists working in both academic and industrial settings. As our understanding of molecular interactions continues to evolve, this compound is poised to play an even more significant role in shaping the future of pharmaceuticals and advanced materials.